Cas no 1346598-34-2 (5-Fluoro Paliperidone)
5-Fluoro Paliperidone Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro Paliperidone
-
- Inchi: 1S/C23H27FN4O3/c1-14-17(23(30)28-9-2-3-19(29)22(28)25-14)8-12-27-10-6-15(7-11-27)21-18-13-16(24)4-5-20(18)31-26-21/h4-5,13,15,19,29H,2-3,6-12H2,1H3
- InChI Key: SVATZOFABXGUAB-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C(C1CCN(CCC3=C(C)N=C4C(CCCN4C3=O)O)CC1)=NO2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 764
- Topological Polar Surface Area: 82.2
5-Fluoro Paliperidone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F595170-5mg |
5-Fluoro Paliperidone |
1346598-34-2 | 5mg |
$ 184.00 | 2023-09-07 | ||
| TRC | F595170-50mg |
5-Fluoro Paliperidone |
1346598-34-2 | 50mg |
$ 1453.00 | 2023-09-07 |
5-Fluoro Paliperidone Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 5-Fluoro Paliperidone
Comprehensive Overview of 5-Fluoro Paliperidone (CAS No. 1346598-34-2): Properties, Applications, and Research Insights
5-Fluoro Paliperidone (CAS No. 1346598-34-2) is a fluorinated derivative of paliperidone, a well-known atypical antipsychotic. This compound has garnered significant attention in pharmaceutical research due to its potential enhanced pharmacokinetic properties and receptor binding affinity. The introduction of a fluorine atom at the 5-position of the benzisoxazole ring may alter its metabolic stability, bioavailability, and interaction with dopamine D2 and serotonin 5-HT2A receptors, making it a subject of interest for central nervous system (CNS) drug development.
In recent years, the demand for novel antipsychotic agents with fewer side effects has driven research into modified analogs like 5-Fluoro Paliperidone. Users frequently search for terms such as "5-Fluoro Paliperidone synthesis", "mechanism of action of fluorinated paliperidone", and "comparison with paliperidone efficacy", reflecting the compound's relevance in both academic and industrial settings. Its potential applications extend beyond schizophrenia treatment to conditions like bipolar disorder and treatment-resistant depression, aligning with current trends in personalized medicine.
The chemical structure of 5-Fluoro Paliperidone (C23H27FN4O3) features a fluorine substitution that may influence its lipophilicity and blood-brain barrier penetration. Researchers often investigate how such modifications impact drug half-life and metabolic pathways, particularly in cytochrome P450 enzymes. This aligns with trending searches on "fluorine in drug design" and "improving antipsychotic bioavailability", highlighting the intersection of medicinal chemistry and neuroscience.
From a synthetic chemistry perspective, CAS No. 1346598-34-2 represents a challenge due to the need for regioselective fluorination. Modern techniques like transition-metal-catalyzed fluorination or electrochemical methods are often explored, as evidenced by queries such as "green synthesis of 5-Fluoro Paliperidone". The compound's crystalline form and solubility profile are also critical for formulation development, a topic frequently searched alongside "pharmaceutical polymorph screening".
In preclinical studies, 5-Fluoro Paliperidone has shown promise in animal models of psychosis, with researchers focusing on its extrapyramidal symptom (EPS) profile compared to parent compounds. This addresses common concerns about second-generation antipsychotic side effects, a hot topic in patient forums and clinical research. The compound's metabolite identification and toxicology data remain areas of active investigation, as reflected in searches like "5-Fluoro Paliperidone safety profile".
The intellectual property landscape surrounding 5-Fluoro Paliperidone includes patents covering its composition of matter, synthetic routes, and therapeutic uses, making it a compound of interest for pharma patent analysts. Its development timeline parallels industry trends toward targeted CNS therapies, with particular emphasis on reducing metabolic liabilities—a frequent search term among drug discovery professionals.
As the pharmaceutical industry increasingly focuses on precision psychiatry, compounds like 5-Fluoro Paliperidone (CAS No. 1346598-34-2) exemplify the marriage of structural modification and therapeutic optimization. Future research directions may explore its polypharmacology, biomarker correlations, and potential in combination therapies, addressing growing user interest in next-generation neurotherapeutics and mechanism-based treatment approaches.
1346598-34-2 (5-Fluoro Paliperidone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)